Cas no 64011-70-7 (cyclohex-3-ene-1-carbothioamide)

• Product Name: cyclohex-3-ene-1-carbothioamide
• CAS No: 64011-70-7
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 518272
• PubChem ID: 3000711
• Update Time: 2025-05-20

cyclohex-3-ene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carbothioamide
• cyclohex-3-ene-1-carbothioamide

• Inchi： 1S/C7H11NS/c8-7(9)6-4-2-1-3-5-6/h1-2,6H,3-5H2,(H2,8,9)
• InChI Key： BCIPMXTUMHTZBE-UHFFFAOYSA-N
• SMILES： S=C(C1CC=CCC1)N

Computed Properties

• Exact Mass: 141.06133
• Monoisotopic Mass: 141.06122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 1.2

Experimental Properties

• Density: 1.12
• Boiling Point: 239.2°Cat760mmHg
• Flash Point: 98.4°C
• Refractive Index: 1.591
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on cyclohex-3-ene-1-carbothioamide

Cyclohex-3-ene-1-carbothioamide (CAS No. 64011-70-7): A Comprehensive Overview

Cyclohex-3-ene-1-carbothioamide, also known by its CAS registry number 64011-70-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a cyclohexene ring substituted with a carbothioamide group, which imparts distinctive chemical and physical characteristics. Recent studies have highlighted its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The cyclohexene ring in cyclohex-3-ene-1-carbothioamide plays a crucial role in determining its reactivity and stability. The presence of the carbothioamide group introduces sulfur into the molecule, which can influence its electronic properties and reactivity. This makes it a valuable precursor for synthesizing more complex molecules or functional materials. Researchers have explored its use as an intermediate in the synthesis of biologically active compounds, leveraging its ability to undergo various transformations under specific reaction conditions.

One of the most promising areas of research involving cyclohex-3-ene-1-carbothioamide is its application in drug discovery. Recent studies have demonstrated that derivatives of this compound exhibit potent biological activity, particularly in inhibiting key enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that certain analogs of cyclohex-3-ene-1-carbothioamide showed selective inhibition of histone deacetylases (HDACs), which are implicated in cancer progression. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its pharmaceutical applications, cyclohex-3-ene-1-carbothioamide has also garnered attention in the field of agrochemistry. Its ability to act as a precursor for fungicides and insecticides has been explored in several recent studies. A 2022 research article in *Pest Management Science* highlighted that derivatives of this compound demonstrated effective control against plant pathogens, offering a potential alternative to conventional pesticides. This dual functionality makes cyclohex-3-ene-1-carbothioamide a versatile building block for developing sustainable agricultural solutions.

The synthesis and characterization of cyclohex-3-ene-1-carbothioamide have also been topics of recent scientific inquiry. A 2023 paper in *Organic Process Research & Development* detailed an optimized synthesis route for this compound, emphasizing the importance of reaction conditions such as temperature, solvent, and catalyst selection. The authors demonstrated that by fine-tuning these parameters, they could achieve higher yields and better purity levels, which are critical for large-scale production.

From a materials science perspective, cyclohex-3-enecarbothioamide has shown potential as a precursor for advanced polymers and coatings. Its sulfur-containing functional group enables it to participate in cross-linking reactions, leading to materials with enhanced mechanical and thermal properties. A 2024 study published in *Macromolecules* explored the use of this compound as a monomer for synthesizing sulfur-based polymers, which exhibited superior resistance to UV degradation compared to traditional polymer systems.

In conclusion, cyclohexenecarbothioamide (CAS No. 64011707) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemistry, and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.